Cas no 1643543-04-7 (5-Bromo-2-(iso-propoxy-d7)-thiazole)

• Product Name: 5-Bromo-2-(iso-propoxy-d7)-thiazole
• CAS No: 1643543-04-7
• MF: C₆H₈BrNOS
• MW: 229.145951271057
• CID: 6810924
• PubChem ID: 133552191
• Update Time: 2025-03-06

5-Bromo-2-(iso-propoxy-d7)-thiazole Chemical and Physical Properties

Names and Identifiers

• CS-18545
• 5-Bromo-2-(iso-propoxy-d7)-thiazole
• 1643543-04-7

• Inchi： 1S/C6H8BrNOS/c1-4(2)9-6-8-3-5(7)10-6/h3-4H,1-2H3/i1D3,2D3,4D
• InChI Key： BYAGVLRKWHZMEM-UAVYNJCWSA-N
• SMILES： BrC1=CN=C(OC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 227.99493Da
• Monoisotopic Mass: 227.99493Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų